Cas no 1804836-74-5 (Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804836-74-5
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4834830
• Update Time: 2025-07-23

Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO3/c1-4-6(17-9(10,11)12)3-5(7(13)14-4)8(15)16-2/h3H,1-2H3
• InChI Key： BHKVGMNMEYDTHI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804836-74-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804836-74-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an iodine atom, a methyl group, and a trifluoromethoxy group, as well as a carboxylate ester at the third position, serves as a crucial building block in the synthesis of various bioactive molecules.

The structural features of Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate make it an ideal candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules, particularly in the development of novel therapeutic agents. The presence of the iodine atom at the second position allows for facile introduction of aryl or vinyl groups, while the trifluoromethoxy group enhances metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate has been employed in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, particularly those involved in tumor growth and progression. The trifluoromethoxy group, in particular, has been identified to improve the pharmacokinetic properties of these inhibitors by increasing their lipophilicity and reducing their susceptibility to metabolic degradation.

The pharmaceutical industry has also leveraged Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate in the development of antiviral and antibacterial agents. Its pyridine scaffold is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Researchers have utilized this compound to create novel analogs with enhanced efficacy against drug-resistant strains of bacteria and viruses. The iodine substituent further facilitates the introduction of diverse pharmacophores, enabling the fine-tuning of biological activity.

Advances in synthetic methodologies have further expanded the utility of Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate. Transition-metal-catalyzed reactions have enabled the efficient construction of complex pyridine derivatives, which would be otherwise challenging to synthesize using traditional methods. These techniques have not only improved yield and purity but also allowed for the rapid exploration of chemical space. This has been particularly beneficial in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The role of computational chemistry in optimizing synthetic routes for Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and guide experimental design. By simulating the interactions between this compound and various catalysts, researchers can identify optimal conditions for cross-coupling reactions, thereby reducing trial-and-error approaches and accelerating the discovery process.

In conclusion, Methyl 2-iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804836-74-5) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it invaluable for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.